molecular formula C18H21N3O3S3 B2895618 2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(thiophen-2-ylmethyl)acetamide CAS No. 933025-61-7

2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(thiophen-2-ylmethyl)acetamide

Cat. No. B2895618
CAS RN: 933025-61-7
M. Wt: 423.56
InChI Key: GOFRQNJUCYSVLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound appears to contain a benzo[e][1,2,4]thiadiazin ring, which is a type of heterocyclic compound . These types of compounds are often used in the development of pharmaceuticals .


Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Benzo[e][1,2,4]thiadiazin derivatives are known to participate in a variety of chemical reactions .

Scientific Research Applications

Antitumor Activity

Research has identified derivatives of 2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(thiophen-2-ylmethyl)acetamide with considerable antitumor activity. A study by Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems and evaluated their potential antitumor activity in vitro against human tumor cell lines derived from nine neoplastic diseases. Among the synthesized compounds, specific derivatives showed significant anticancer activity against some cancer cell lines Yurttaş et al., 2015.

Insecticidal Assessment

Fadda et al. (2017) utilized a similar precursor for the synthesis of various heterocycles, including thiophene and 1,3-dithiolane, to assess insecticidal properties against the cotton leafworm, Spodoptera littoralis. The study aimed to develop new compounds with improved efficacy in controlling agricultural pests Fadda et al., 2017.

Antibacterial and Antioxidant Properties

The synthesis and evaluation of certain N-substituted-2-amino-1,3,4-thiadiazoles have demonstrated promising results in terms of antibacterial and antioxidant activities. Hamama et al. (2013) reported the synthesis of various derivatives and their screening for cytotoxicity and antioxidant activities, highlighting the potential of these compounds in pharmaceutical applications Hamama et al., 2013.

Anticonvulsant Evaluation

Compounds related to 2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(thiophen-2-ylmethyl)acetamide have been synthesized and evaluated for anticonvulsant activities. Nath et al. (2021) designed and synthesized N-(substituted benzothiazole-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide derivatives and tested their efficacy using maximal electroshock test (MES) and subcutaneous pentylenetetrazole (scPTZ) seizures models. This study contributes to the understanding of the therapeutic potential of such compounds in managing seizure disorders Nath et al., 2021.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some benzo[e][1,2,4]thiadiazin derivatives are known to act as inhibitors for certain biological targets .

properties

IUPAC Name

2-[(4-butyl-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(thiophen-2-ylmethyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N3O3S3/c1-2-3-10-21-15-8-4-5-9-16(15)27(23,24)20-18(21)26-13-17(22)19-12-14-7-6-11-25-14/h4-9,11H,2-3,10,12-13H2,1H3,(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GOFRQNJUCYSVLN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCN1C2=CC=CC=C2S(=O)(=O)N=C1SCC(=O)NCC3=CC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N3O3S3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

423.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(thiophen-2-ylmethyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.